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Compound of Interest

Compound Name: 5-Methyl-D-tryptophan

Cat. No.: B1579267

Get Quote

Executive Summary
While 5-Methyl-D-tryptophan (and its racemate 5-Methyl-DL-tryptophan) is frequently

classified as a non-hazardous substance under GHS standards, its role as a potent biological

false-feedback inhibitor necessitates disposal protocols stricter than municipal waste

standards. To maintain environmental integrity and prevent bioactive accumulation, chemical

incineration is the required disposal method for all pure substances and stock solutions.

Chemical Profile & Physical Properties
Understanding the physical state and solubility is the first step in selecting the correct waste

stream.
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Property Data Relevance to Disposal

Chemical Name 5-Methyl-D-tryptophan Target substance

CAS Number 951-55-3 (DL-mix often used) Identifier for waste manifesting

Molecular Weight 218.25 g/mol Calculation of load

Solubility
Soluble in dilute acid/base; low

in water

Requires solvent

considerations for liquid waste

Melting Point ~280°C (Decomposes)
High stability; requires high-

temp incineration

Bioactivity
False-feedback inhibitor

(Anthranilate synthase)

Do NOT release to sanitary

sewer

Hazard Assessment
Regulatory Status: Most Safety Data Sheets (SDS) from major suppliers (Sigma-Aldrich, Carl

Roth) classify 5-Methyl-tryptophan as Not a Hazardous Substance according to GHS/OSHA

standards [1, 2]. It is not a P-listed or U-listed acute hazardous waste under RCRA.

Operational Hazard: Despite the "Non-Hazardous" label, this compound is a metabolic

disruptor. It acts as a corepressor of the trp operon and inhibits tryptophan biosynthesis in

microbial systems [3].[1]

Risk: Releasing significant quantities into the water table can disrupt local microbial ecology.

Directive: Treat as Unregulated Chemical Waste destined for incineration, not general trash.

Disposal Protocols
A. Solid Waste (Pure Powder)

Container: Collect in a high-density polyethylene (HDPE) or glass wide-mouth jar.

Labeling: Label clearly as "Non-Hazardous Chemical Waste: 5-Methyl-D-tryptophan."

Segregation: Can be co-mingled with other solid, non-reactive organic solids (e.g., other

amino acids).
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Disposal Path: Hand over to EHS for High-Temperature Incineration.

B. Liquid Waste (Stock Solutions)
Aqueous/Buffer Solutions:

Do NOT pour down the lab sink, even if pH is neutral.

Collect in a "Non-Halogenated Organic Solvent/Aqueous" waste carboy.

Acidic/Basic Solutions:

If dissolved in 1M NaOH or HCl (common for stock prep), ensure the waste stream is

compatible with corrosives.

Neutralization: If your facility requires pH 5-9 for pickup, neutralize carefully before adding

to the carboy.

Disposal Path: Fuel blending or Incineration.

C. Contaminated Debris
Items: Weighing boats, spatulas, gloves, paper towels.

Protocol:

Trace Amounts: If visibly clean (dust-free), these can often be disposed of in regular

laboratory trash (check local EHS rules).

Gross Contamination: If caked with powder, bag in a clear zip-lock bag and place in the

solid chemical waste drum.

Decision Logic & Workflow
The following diagram outlines the decision process for disposing of 5-Methyl-D-tryptophan in

various forms.
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Waste Generation:
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Figure 1: Decision tree for segregating 5-Methyl-D-tryptophan waste streams based on

physical state and contamination level.

Spill Management Procedures
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In the event of a spill, immediate containment prevents the spread of this bioactive dust.

PPE Required: Nitrile gloves, lab coat, and safety glasses. (N95 mask recommended if dust

is airborne).

Dry Spill (Powder):

Do not dry sweep (creates dust).

Cover with wet paper towels to dampen.

Scoop up damp material and place in a wide-mouth waste jar.

Wipe surface with water; dispose of wipes as solid chemical waste.

Wet Spill (Solution):

Absorb with inert material (vermiculite or spill pads).

Place saturated absorbents into a sealed bag/container.

Label as "Debris contaminated with 5-Methyl-tryptophan."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

